![molecular formula C17H14Cl2FN3O3 B4894998 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine](/img/structure/B4894998.png)
1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of cancer and inflammation. This compound has also been shown to modulate the activity of neurotransmitters and ion channels, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. This compound has also been shown to reduce inflammation and oxidative stress, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine in lab experiments is its potential therapeutic applications in various fields of medicine. This compound has also been shown to exhibit low toxicity and high selectivity towards cancer and inflammation cells. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine. One of the directions is to investigate its potential as a therapeutic agent for various types of cancer and inflammation. Another direction is to study its neuroprotective effects and potential applications in the treatment of neurological disorders. Additionally, the development of new synthesis methods and modifications of the compound may lead to the discovery of more potent and selective derivatives.
Synthesis Methods
The synthesis of 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine involves the reaction of 2,4-dichlorobenzoyl chloride with 2-fluoro-4-nitroaniline in the presence of triethylamine. The resulting intermediate is then reacted with piperazine in the presence of sodium carbonate to obtain the final product.
Scientific Research Applications
1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurological disorders. Studies have shown that this compound exhibits anti-inflammatory, anti-tumor, and neuroprotective properties.
properties
IUPAC Name |
(2,4-dichlorophenyl)-[4-(2-fluoro-4-nitrophenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14Cl2FN3O3/c18-11-1-3-13(14(19)9-11)17(24)22-7-5-21(6-8-22)16-4-2-12(23(25)26)10-15(16)20/h1-4,9-10H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLQQGXRWMWOGDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C=C(C=C2)[N+](=O)[O-])F)C(=O)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14Cl2FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.